2-(2-(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)-2-oxoethyl)isoindoline-1,3-dione

• IUPAC Name: 2-[2-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-2-oxoethyl]isoindole-1,3-dione
• InChI: InChI=1S/C25H22N8O3/c34-20(15-32-24(35)18-8-4-5-9-19(18)25(32)36)30-10-12-31(13-11-30)22-21-23(27-16-26-22)33(29-28-21)14-17-6-2-1-3-7-17/h1-9,16H,10-15H2
• InChI Key: LEIYRIAMBVRVFD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C(=O)CN5C(=O)C6=CC=CC=C6C5=O
• Molecular Formula: C25H22N8O3
• Molecular Weight: 482.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a triazolopyrimidine ring, a piperazine ring, and an isoindoline-1,3-dione group. It is likely to be a synthetic compound, possibly used in pharmaceutical research or other chemical studies.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the synthesized compounds are usually confirmed based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups and rings. The exact structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The compound, due to its complex structure, is likely to undergo a variety of chemical reactions. The exact reactions would depend on the conditions and reagents used. For example, it might undergo reactions with nucleophiles or electrophiles at various positions on its rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. These could include its melting point, boiling point, solubility in various solvents, and spectral properties.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The compound could be further studied for its potential applications in various fields, such as medicinal chemistry or material science. For example, it could be investigated for its potential biological activity, such as its ability to inhibit certain enzymes or its effects on cell growth.

Mechanism of Action

Target of Action

It is known that triazole compounds, which are part of the structure of this compound, are capable of binding in the biological system with a variety of enzymes and receptors . This suggests that the compound may interact with multiple targets, contributing to its biological activity.

Mode of Action

One study found that a similar compound could induce apoptosis of cancer cells, likely through the mitochondrial pathway . This process involved a decrease in the mitochondrial membrane potential (MMP), activations of caspase-9/3, up-regulation of the expression of Bax, Bak, and PUMA, as well as down-regulation of Bcl-2 and Mcl-1 .

Biochemical Pathways

Given its potential to induce apoptosis, it may affect pathways related to cell survival and death, such as the bcl-2 family pathways and caspase pathways .

Result of Action

As mentioned, the compound may induce apoptosis in cancer cells . This suggests that the compound could have potential antiproliferative or anticancer effects.